Cas no 137654-78-5 (N~3~,N~5~-Bis(2-methylphenyl)-1,2,4-thiadiazole-3,5-diamine)
137654-78-5 structure
Product Name:N~3~,N~5~-Bis(2-methylphenyl)-1,2,4-thiadiazole-3,5-diamine
CAS No:137654-78-5
MF:C16H16N4S
MW:296.390041351318
CID:2772298
PubChem ID:71341672
Update Time:2025-04-21
N~3~,N~5~-Bis(2-methylphenyl)-1,2,4-thiadiazole-3,5-diamine Chemical and Physical Properties
Names and Identifiers
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- DTXSID40768551
- N~3~,N~5~-Bis(2-methylphenyl)-1,2,4-thiadiazole-3,5-diamine
- 137654-78-5
-
- Inchi: 1S/C16H16N4S/c1-11-7-3-5-9-13(11)17-15-19-16(21-20-15)18-14-10-6-4-8-12(14)2/h3-10H,1-2H3,(H2,17,18,19,20)
- InChI Key: AKKLYHPUPWBMLF-UHFFFAOYSA-N
- SMILES: S1C(=NC(=N1)NC1C=CC=CC=1C)NC1C=CC=CC=1C
Computed Properties
- Exact Mass: 296.10956770Da
- Monoisotopic Mass: 296.10956770Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 78.1Ų
N~3~,N~5~-Bis(2-methylphenyl)-1,2,4-thiadiazole-3,5-diamine Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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